Cas no 162854-37-7 (2,3,9,10-Tetrahydroxyberberine)

• Product Name: 2,3,9,10-Tetrahydroxyberberine
• CAS No: 162854-37-7
• Molecular Formula: C₁₇H₁₄NO₄
• Molecular Weight: 296.2974
• CID: 134959
• PubChem ID: 443768

2,3,9,10-Tetrahydroxyberberine Properties

Names and Identifiers

• Dibenzo[a,g]quinolizinium,5,6-dihydro-2,3,9,10-tetrahydroxy-
• 2,3,9,10-Tetrahydroxyberberine
• 2,3-Desmethylene-9,10-desmethylberberine
• 9,10-Di-O-demethyl-2,3-O-demethyleneberberine
• C12331
• SureCN12904354
• BDBM50300547
• Q27114117
• 2,3,9,10-Tetrahydroxy-5,6-dihydroisoquinolino[3,2-a]isoquinolin-7-ium
• 2,3,9,10-Tetrahydroxy-5,6-dihydro-isoquino[3,2-a]isoquinolinylium chloride
• DAHMYCXNJSCLGA-UHFFFAOYSA-O
• AKOS040735633
• AC1L9F5R
• CHEMBL572918
• LS-61261
• 5,6-dihydroisoquinolino[2,1-b]isoquinolin-7-ium-2,3,9,10-tetrol
• CHEMBL1197457
• SCHEMBL12904354
• CHEBI:31070
• 162854-37-7

• InChIKey： DAHMYCXNJSCLGA-UHFFFAOYSA-O
• Inchi： 1S/C17H13NO4/c19-14-2-1-9-5-13-11-7-16(21)15(20)6-10(11)3-4-18(13)8-12(9)17(14)22/h1-2,5-8H,3-4H2,(H3,19,20,21,22)/p+1
• SMILES： O([H])C1=C(C([H])=C([H])C2C1=C([H])[N+]1=C(C=2[H])C2=C([H])C(=C(C([H])=C2C([H])([H])C1([H])[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 296.09232
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 296.09228293g/mol
• Heavy Atom Count: 22
• Complexity: 420
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 84.8

Experimental Properties

• PSA: 84.8
• Color/Form: Powder